Cas no 2172153-58-9 (tert-butyl N-3-(1-aminocyclopropyl)-2-methylphenylcarbamate)

• Product Name: tert-butyl N-3-(1-aminocyclopropyl)-2-methylphenylcarbamate
• CAS No: 2172153-58-9
• MF: C₁₅H₂₂N₂O₂
• MW: 262.347383975983
• CID: 5567651
• PubChem ID: 165592602
• Update Time: 2025-05-24

tert-butyl N-3-(1-aminocyclopropyl)-2-methylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[3-(1-aminocyclopropyl)-2-methylphenyl]carbamate
• EN300-1627487
• 2172153-58-9
• tert-butyl N-3-(1-aminocyclopropyl)-2-methylphenylcarbamate

• Inchi： 1S/C15H22N2O2/c1-10-11(15(16)8-9-15)6-5-7-12(10)17-13(18)19-14(2,3)4/h5-7H,8-9,16H2,1-4H3,(H,17,18)
• InChI Key： FFKWNPDIYYJHCF-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CC(=C1C)C1(CC1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 262.168127949g/mol
• Monoisotopic Mass: 262.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-3-(1-aminocyclopropyl)-2-methylphenylcarbamate

Comprehensive Overview of tert-butyl N-3-(1-aminocyclopropyl)-2-methylphenylcarbamate (CAS No. 2172153-58-9)

The compound tert-butyl N-3-(1-aminocyclopropyl)-2-methylphenylcarbamate, identified by its CAS number 2172153-58-9, is a specialized chemical entity gaining attention in pharmaceutical and agrochemical research. This carbamate derivative features a unique 1-aminocyclopropyl moiety, which contributes to its structural diversity and potential biological activity. Researchers are increasingly interested in this molecule due to its role as a versatile intermediate in organic synthesis and drug discovery.

In recent years, the demand for cyclopropylamine-containing compounds has surged, driven by their applications in medicinal chemistry. The tert-butyl carbamate (Boc) protecting group in this molecule is particularly noteworthy, as it offers stability during synthetic transformations while allowing for selective deprotection under mild conditions. This characteristic makes CAS 2172153-58-9 valuable for constructing complex molecular architectures, especially in peptide mimetics and small-molecule therapeutics.

From an industrial perspective, tert-butyl N-3-(1-aminocyclopropyl)-2-methylphenylcarbamate aligns with the growing trend toward sustainable and efficient synthetic methodologies. Its structural features enable participation in cross-coupling reactions, amination processes, and catalyzed cyclizations, which are frequently searched topics in chemical databases. The compound’s compatibility with green chemistry principles further enhances its appeal, as researchers seek alternatives to hazardous reagents.

Analytical studies of 2172153-58-9 highlight its stability under standard laboratory conditions, making it suitable for long-term storage and transportation. Spectroscopic data (NMR, IR, and MS) confirm its high purity, a critical factor for reproducibility in academic and industrial settings. The 2-methylphenyl scaffold within its structure also opens doors to structure-activity relationship (SAR) studies, a hot topic in drug design forums.

Emerging applications of tert-butyl N-3-(1-aminocyclopropyl)-2-methylphenylcarbamate include its use in kinase inhibitor development and covalent drug discovery, areas frequently queried in scientific literature. Its aminocyclopropyl group can act as a bioisostere for conventional amine functionalities, improving metabolic stability—a key concern in modern pharmacology. These attributes position the compound as a candidate for addressing challenges in drug resistance and selective targeting.

In summary, CAS 2172153-58-9 represents a multifaceted tool for chemists exploring nitrogen-rich heterocycles and carbamate chemistry. Its relevance to trending topics like fragment-based drug design and late-stage functionalization ensures continued interest. As synthetic protocols evolve, this compound is poised to play a pivotal role in advancing both academic research and industrial innovation.